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Compound of Interest

Compound Name: Allylamine, 1,1-dimethyl-

Cat. No.: B15095344

Disclaimer: A specific Safety Data Sheet (SDS) for Allylamine, 1,1-dimethyl- was not readily
available in the public domain. The following information is based on the disposal procedures
for its structural isomer, N,N-dimethylallylamine (CAS No. 2155-94-4). Due to the potential for
different chemical and toxicological properties between isomers, it is imperative to consult with
your institution's Environmental Health and Safety (EHS) department for specific guidance on
the disposal of Allylamine, 1,1-dimethyl-. This guide should be used as a preliminary
reference for handling a closely related compound.

This document provides essential safety and logistical information for the proper disposal of
N,N-dimethylallylamine, a highly flammable and corrosive liquid. The procedures outlined are
intended for researchers, scientists, and drug development professionals to ensure safe
handling and compliance with waste disposal regulations.

Hazardous Properties and Classification

N,N-dimethylallylamine is classified as a hazardous substance due to its flammability and
corrosivity.[1] It can cause severe skin burns and eye damage and is harmful if inhaled.[1][2]
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Property Data

Physical State Liquid

Flammability Highly flammable liquid and vapor[2][3]
Corrosivity Causes severe skin burns and eye damage[2][3]
Toxicity Harmful if inhaled[2]

Incompatible Materials Strong oxidizing agents, strong bases, acids[3]
UN Number 2733

Proper Shipping Name Amines, flammable, corrosive, n.o.s.

Hazard Class 3 (Flammable liquid)

Subsidiary Risk 8 (Corrosive)

Step-by-Step Disposal Procedure

The disposal of N,N-dimethylallylamine must be handled as hazardous waste. Do not attempt
to dispose of this chemical down the drain.[3]

o Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you
are wearing appropriate PPE, including:

o

Chemical-resistant gloves

o

Protective clothing

[¢]

Eye protection (safety goggles or face shield)[2]

[¢]

Use only in a well-ventilated area or under a chemical fume hood.[3]
» Waste Collection:

o Collect surplus and non-recyclable N,N-dimethylallylamine in a designated, properly
labeled hazardous waste container.
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o The container must be kept tightly closed and stored in a cool, dry, and well-ventilated
place.[2][3]

o Ensure the waste container is compatible with flammable and corrosive materials.
e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name ("N,N-
dimethylallylamine"), and the associated hazards (Flammable, Corrosive, Toxic).

o Storage:
o Store the waste container in a designated satellite accumulation area.

o Keep it away from heat, sparks, open flames, and incompatible materials such as strong
oxidizing agents and acids.[1][3]

o The storage area should be a corrosives and flammables area.[3]
e Disposal:
o Dispose of the contents and the container through an approved waste disposal plant.[3]

o Contact a licensed professional waste disposal service to arrange for pickup and disposal
of the material.

Experimental Protocols Cited

No specific experimental protocols for the disposal of Allylamine, 1,1-dimethyl- were found.
The disposal procedure is a standard operational guideline based on the hazardous properties
of the chemical.

Spill Management

In the event of a spill, follow these procedures:
e Immediate Action:

o Remove all sources of ignition.[3]
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o Evacuate personnel from the immediate area.

o Ensure adequate ventilation.

» Containment:

o Prevent further leakage or spillage if it is safe to do so.

o Do not allow the chemical to enter drains or surface water.[3]
o Clean-up:

o Soak up the spill with an inert absorbent material (e.g., sand, silica gel, acid binder,
universal binder, sawdust).[3]

o Collect the absorbent material and the spilled chemical into a suitable, closed container for
disposal as hazardous waste.[3]

o Use spark-proof tools and explosion-proof equipment during cleanup.[3]
e Decontamination:

o Wash the spill area thoroughly.

Disposal Workflow Diagram
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Start: Need to Dispose of
Allylamine, 1,1-dimethyl- Waste

:

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Protective Clothing)

Step 2: Collect Waste
in a Labeled, Closed Container

Step 3: Store in a Designated

Cool, Well-Ventilated Area
Away from Incompatibles

Step 4: Contact Licensed
Waste Disposal Service

End: Professional Disposal
of Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the proper disposal of substituted allylamine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Allylamine, 1,1-dimethyl-: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15095344+#allylamine-1-1-dimethyl-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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